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CAS No.: 103810-56-6
Cat. No.: B14341019
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An In-Depth Technical Guide to 3-Hydroxyundecanedioic Acid for Advanced Research

Introduction and Core Identifiers

3-Hydroxyundecanedioic acid is a dicarboxylic acid that features a hydroxyl group at the third
carbon position. As a member of the hydroxy fatty acid family, it represents a class of
molecules with significant, though not yet fully explored, potential in various scientific domains.
Dicarboxylic acids are intermediates in fatty acid metabolism and can be important biomarkers
for certain metabolic disorders. The presence of the hydroxyl group adds a chiral center and a
site for further chemical modification, making it a molecule of interest for synthetic chemistry,
polymer science, and drug discovery. This guide provides a comprehensive overview of its
known properties and potential applications, synthesized from available data for researchers
and drug development professionals.

The primary identifier for this compound is its Chemical Abstracts Service (CAS) number.
o CAS Number: 103810-56-6[1]

e Molecular Formula: C11H200s5[1]
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e |[UPAC Name: 3-hydroxyundecanedioic acid[1]
Synonyms for this compound include:
 3-HYDROXYUNDECANEDIOIC ACID[1]

e SCHEMBL4867571[1]

e DTXSID50630073[1]

Physicochemical and Structural Characteristics

The structural features of 3-hydroxyundecanedioic acid—two carboxylic acid groups and one
secondary alcohol—dictate its physical and chemical behavior. These functional groups make it
a relatively polar molecule with the potential for extensive hydrogen bonding, influencing its
solubility and melting point. The long carbon chain, however, imparts significant hydrophobic

character.
Property Value Source
Molecular Weight 232.27 g/mol [1]
Molecular Formula C11H2005 [1]
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Synthesis and Methodologies

The synthesis of hydroxylated dicarboxylic acids can be approached through several synthetic
strategies. While a specific, published protocol for 3-hydroxyundecanedioic acid is not readily
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available, a general and robust approach involves the stereoselective synthesis starting from a
suitable precursor, followed by chain elongation and oxidation. The choice of methodology is
critical as it determines the stereochemistry at the C-3 position, which is often crucial for
biological activity.

A plausible synthetic route could involve an asymmetric aldol reaction to set the stereocenter,
followed by functional group manipulations. For instance, the Nagao—Fujita or Braun acetate
aldol reactions are powerful methods for creating -hydroxy esters with high
diastereoselectivity[2].

lllustrative Experimental Protocol: Stereoselective
Synthesis

The following protocol is an illustrative example adapted from methodologies used for similar 3-
hydroxy fatty acids and should be optimized for the specific target molecule[2]. The causality
behind using a chiral auxiliary is to control the stereochemical outcome of the aldol reaction, a
critical factor in synthesizing biologically active molecules.

Step 1: Preparation of the Chiral Auxiliary Acyl Imide

» To a solution of a chiral auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) in
anhydrous tetrahydrofuran (THF) at -78°C, add n-butyllithium dropwise.

 After stirring for 30 minutes, add a suitable acyl chloride (e.g., 9-bromononanoy! chloride) to
form the N-acyl imide.

e Warm the reaction to 0°C and stir for 1 hour. Quench with saturated aqueous ammonium
chloride and extract the product.

o Purify by column chromatography. This step attaches the carbon chain that will become the
“tail" of the final molecule to a scaffold that will direct the stereochemistry of the next
reaction.

Step 2: Asymmetric Aldol Reaction

» Dissolve the N-acyl imide in anhydrous dichloromethane at -78°C.
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e Add a Lewis acid catalyst (e.g., titanium tetrachloride) followed by a tertiary amine base
(e.g., N,N-diisopropylethylamine).

 Introduce the aldehyde partner (e.g., benzyloxyacetaldehyde). The aldehyde provides the
carbons that will become the C1 and C2 of the final dicarboxylic acid.

e Stir at -78°C for 2 hours, then warm to 0°C over 1 hour.

e Quench the reaction and purify the resulting 3-hydroxy product. The chiral auxiliary ensures
the newly formed hydroxyl group has a specific 3D orientation.

Step 3: Cleavage of the Auxiliary and Final Modifications

» Cleave the chiral auxiliary using a reagent like lithium hydroperoxide. This step is crucial as it
liberates the carboxylic acid and allows for the recovery of the expensive chiral auxiliary.

e The resulting molecule will have a protected hydroxyl group and a terminal bromide. The
bromide can be converted to a carboxylic acid via a Grignard reaction followed by
carboxylation, or through nitrile hydrolysis.

 Finally, remove any protecting groups (e.g., benzyl group from the hydroxyl) via
hydrogenation to yield the final 3-hydroxyundecanedioic acid.

Step 4: Purification and Characterization
 Purify the final product using high-performance liquid chromatography (HPLC).

o Confirm the structure and stereochemistry using Nuclear Magnetic Resonance (NMR)
spectroscopy, Mass Spectrometry (MS), and potentially X-ray crystallography. This self-
validating step ensures the identity and purity of the synthesized compound.
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Caption: A generalized workflow for the stereoselective synthesis of 3-hydroxyundecanedioic
acid.
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Biological Significance and Therapeutic Potential

While direct biological data on 3-hydroxyundecanedioic acid is sparse, the broader classes
of molecules to which it belongs—dicarboxylic acids and hydroxy fatty acids—have established
roles in biology and medicine. These molecules can serve as building blocks for polymers used
in drug delivery systems or as active pharmaceutical ingredients themselves[3][4].

Role in Metabolic Pathways

Medium-chain dicarboxylic acids are known products of fatty acid w-oxidation, a metabolic
pathway that becomes more active when (-oxidation is impaired. As such, their presence in
urine can be a diagnostic marker for certain metabolic disorders. 3-hydroxy fatty acids are also
key intermediates in the biosynthesis of polyhydroxyalkanoates (PHAS), which are
biodegradable polyesters produced by various bacteria[5]. The unique structure of 3-
hydroxyundecanedioic acid could make it a substrate or inhibitor for enzymes involved in
these pathways.

Potential as a Therapeutic Agent

The structural similarity of 3-hydroxyundecanedioic acid to hydroxamic acids suggests a
potential application as a metalloenzyme inhibitor. Hydroxamic acids are potent chelators of
metal ions, particularly zinc, which is found in the active sites of many enzymes like histone
deacetylases (HDACs) and matrix metalloproteinases (MMPS)[6]. Inhibitors of these enzymes
have found applications as anti-cancer and anti-inflammatory agents[6][7]. The dicarboxylic
nature of 3-hydroxyundecanedioic acid might allow it to bind to enzyme active sites that
recognize substrates like succinate or glutarate, potentially acting as a competitive inhibitor.

For example, in inflammatory bowel disease (IBD), derivatives of 3-hydroxy-carboxylic acids
have shown promise by inhibiting the production of inflammatory mediators like nitric oxide
(NO) and downregulating the NF-kB signaling pathway[8]. This suggests that 3-
hydroxyundecanedioic acid could be a scaffold for developing novel anti-inflammatory drugs.
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Caption: Potential anti-inflammatory mechanism via inhibition of the PI3K/Akt/NF-kB signaling
pathway.

Conclusion and Future Directions

3-Hydroxyundecanedioic acid is a molecule with considerable untapped potential. Its
bifunctional nature, with both hydrophilic (carboxyl, hydroxyl) and hydrophobic (alkyl chain)
regions, makes it an interesting candidate for materials science, particularly in the development
of novel biodegradable polymers. For drug development professionals, its structure suggests
several avenues for exploration, including its role as a metabolic modulator or as a scaffold for
designing metalloenzyme inhibitors.

Future research should focus on developing efficient and scalable stereoselective syntheses to
produce enantiomerically pure samples of this compound. Subsequent biological evaluation in
assays for metabolic enzymes, HDACs, MMPs, and inflammatory pathways will be crucial to
unlocking its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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